N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid

• IUPAC Name: N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid
• InChI: InChI=1S/C15H16N2S/c1-12-7-9-13(10-8-12)11-16-15(18)17-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,16,17,18)
• InChI Key: YDKMUNICSUMECU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN=C(NC2=CC=CC=C2)S
• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol

Description

The compound with the identifier “N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid” is a chemical substance listed in the PubChem database. This compound is used in various scientific research applications due to its unique chemical properties and reactivity.

Preparation Methods

The preparation of N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents to achieve C-H alkylation . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and yield of the compound.

Chemical Reactions Analysis

N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles like sodium hydroxide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological systems.

Medicine: It is investigated for its potential therapeutic effects and mechanisms of action.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of N'-[(4-methylphenyl)methyl]-N-phenylcarbamimidothioic acid involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to specific receptors or enzymes, leading to a cascade of biochemical reactions that result in its observed effects.